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Introduction

Rubidium carbonate (Rb2CO:s) is a key inorganic compound of rubidium, valued for its
stability and high solubility in water.[1][2] It serves as a primary commercial form of rubidium
and a crucial precursor in the synthesis of other rubidium salts and the elemental metal itself.[1]
[3][4] Its utility extends to specialized applications, including the manufacturing of high-
performance glass and fiber optics, where it enhances stability and durability while reducing
electrical conductivity.[2][5][6] Furthermore, rubidium carbonate finds use as a catalyst in
certain organic reactions.[2] This guide provides an in-depth overview of its physical and
chemical properties, supported by experimental protocols and structured data for ease of
reference.

Physical Properties of Rubidium Carbonate

Rubidium carbonate typically appears as a white, odorless, and very hygroscopic crystalline
powder.[1][5][7] It possesses a monoclinic crystal structure.[3][4] Due to its hygroscopic nature,
it readily absorbs moisture from the air, necessitating storage in dry, sealed containers to
maintain its integrity.[5]

Quantitative Physical Data
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A summary of the key physical properties of rubidium carbonate is presented in the table
below for easy comparison.

Property Value References
Molecular Formula Rb2COs [1]8]
Molecular Weight 230.945 g/mol [11[81I9]

White, hygroscopic

Appearance powder/colorless monoclinic [11[71[10]
crystals

Melting Point 837 °C (1110 K) [1][2][5]

- ) Decomposes at 900 °C (1170

Boiling Point [11[31[5]
K)

Density 3.2 g/cm3 [11]

Solubility in Water 4500 g/L at 20°C [1][5]

pH of Agueous Solution ~11.7 (50 g/L solution at 20°C)  [3][5]

Chemical Properties and Reactivity

Rubidium carbonate is a stable, basic salt.[2][7] Its chemical behavior is characterized by its
reactions with acids, thermal decomposition at elevated temperatures, and its dissociation in
agueous solutions.

Reaction with Acids

As a typical carbonate, rubidium carbonate reacts with acids to produce a corresponding
rubidium salt, water, and carbon dioxide gas.[7][12] This neutralization reaction is exothermic.
[12] For example, the reaction with hydrochloric acid proceeds as follows:

Rb2COs(s) + 2HCl(aq) —» 2RbCl(aq) + H20(I) + CO2(g)[7][13]

Similarly, its reaction with perchloric acid yields rubidium perchlorate, water, and carbon
dioxide.[14]
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Reaction of Rubidium Carbonate with Hydrochloric Acid.

Thermal Decomposition

Rubidium carbonate is thermally stable up to high temperatures, melting at 837°C.[1] It

begins to decompose upon further heating, particularly above 900°C, yielding rubidium oxide
and carbon dioxide.[1][3][15]

Rb2COs(s) — Rb20(s) + CO2(g)[3][15]

w/' Rb20 (s)
Rb2COs (s) w‘
COz2 (9)

Click to download full resolution via product page

Thermal Decomposition of Rubidium Carbonate.

Aqueous Solution Chemistry

In an aqueous environment, rubidium carbonate, being highly soluble, dissociates into its
constituent ions: two rubidium cations (Rb*) and one carbonate anion (CO327).[6][16]
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Rb2COs(s) + H20(l) — 2Rb*(aq) + COs32~(aq)

The carbonate ion subsequently reacts with water in a hydrolysis reaction, producing
bicarbonate ions (HCOs~) and hydroxide ions (OH™), which accounts for the alkaline nature of
the solution.[5]

COs32~(aq) + H20(l) ® HCOs~(aq) + OH~(aq)

H20 (1)

Dissociation Hydrolysis

Rb2CO: (5) +H0 2Rb* (ag) + COs~ (ag) COs*" reacts with HzO HCO:- (ag) + OH- (aq)

Click to download full resolution via product page

Behavior of Rubidium Carbonate in Aqueous Solution.

Spectroscopic Properties

While detailed spectroscopic analyses specific to rubidium carbonate are not extensively
published, data for related compounds and general principles of carbonate spectroscopy are
informative.

e Infrared (IR) Spectroscopy: The IR spectrum of rubidium carbonate will exhibit
characteristic absorption bands for the carbonate ion (COs27). These typically include a
strong, broad band around 1410-1450 cm~! (asymmetric stretching), a sharp band near 860-
880 cm~1 (out-of-plane bending), and a band around 690-700 cm~? (in-plane bending).

* Raman Spectroscopy: Raman spectra of carbonates are characterized by a very strong peak
corresponding to the symmetric stretching mode of the carbonate ion, typically found around
1080-1090 cm~1.[17][18]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Rubidium possesses two NMR-active
isotopes, 8°Rb and 87Rb.[19] Both are quadrupolar nuclei, which generally results in broad
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spectral lines. 8’Rb is often preferred due to its higher sensitivity and narrower line widths.
[19] Solid-state NMR studies of various inorganic rubidium salts have been conducted,
providing insights into the local environment of the rubidium cations.[15][20]

Experimental Protocols

The following sections outline generalized methodologies for determining some of the key
properties of rubidium carbonate.

Determination of Melting Point (Capillary Method)

This protocol describes a standard method for determining the melting point of a solid inorganic
compound.[10][11][21]

o Sample Preparation: A small amount of finely powdered, dry rubidium carbonate is packed
into a capillary tube to a height of 2-3 mm.[11]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.[21]

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2°C per minute) as it
approaches the expected melting point.[10]

» Observation: The temperature range is recorded from the point at which the first droplet of
liquid is observed to the temperature at which the entire sample has melted into a clear
liquid.[11]
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Prepare Sample:
- Finely powder Rb2CO3
- Pack into capillary tube (2-3 mm)

i

Setup Apparatus:
- Place capillary in melting point device
- Position thermometer

i

Heating:
- Heat at a controlled, slow rate
(2-2°C/min)

i

Observation:
- Record temperature at first liquid drop
- Record temperature at complete melting

End: Melting Point Range@

Click to download full resolution via product page

Workflow for Melting Point Determination.

Determination of Aqueous Solubility

This protocol outlines a general method for determining the solubility of an inorganic salt in

water.[7][22]

o Preparation of Saturated Solution: An excess amount of rubidium carbonate is added to a
known volume of deionized water in a flask at a constant temperature (e.g., 20°C).
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o Equilibration: The mixture is stirred or agitated for a prolonged period to ensure that
equilibrium is reached and the solution is saturated.

e Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

e Analysis: A known volume of the clear, saturated solution is carefully removed. The mass of
the dissolved rubidium carbonate is determined by evaporating the solvent and weighing
the residue.

o Calculation: The solubility is calculated in grams of solute per liter of solvent.

Reaction with Acid and Confirmation of Carbon Dioxide

This protocol describes a typical experiment to demonstrate the reactivity of a carbonate with
an acid and to identify the gaseous product.[1][5][23]

e Reaction Setup: A small amount (e.g., 1 gram) of rubidium carbonate is placed in a test
tube. A delivery tube is fitted to this test tube via a stopper, with the other end of the tube
placed into a second test tube containing limewater (calcium hydroxide solution).[1][9]

o Acid Addition: A dilute acid (e.g., 2M HCI) is carefully added to the test tube containing the
rubidium carbonate.

o Observation: The production of a gas (effervescence) is observed in the first test tube. The
gas is bubbled through the limewater.

o Confirmation: A milky white precipitate (calcium carbonate) forming in the limewater confirms
that the evolved gas is carbon dioxide.[1][5]

Conclusion

Rubidium carbonate is a versatile and important inorganic compound with well-defined
physical and chemical properties. Its high stability, strong basicity, and excellent water solubility
make it a valuable material in both industrial and research settings. A thorough understanding
of its characteristics, as detailed in this guide, is essential for its effective and safe application
in the fields of materials science, catalysis, and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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